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Compound of Interest

Compound Name: Peonidin 3-Glucoside

Cat. No.: B1679552

Essential Safety and Handling Guide for
Peonidin 3-Glucoside

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Peonidin 3-Glucoside in a laboratory setting. Adherence to these
guidelines is crucial for maintaining a safe research environment.

I. Compound Identification and Properties

Peonidin 3-Glucoside is an anthocyanin, a natural colorant found in various plants.[1] While it
IS not classified as a hazardous substance according to the Globally Harmonized System
(GHS), proper laboratory practices are essential to ensure safety.[1][2][3]

Physicochemical Properties of Peonidin 3-Glucoside (Chloride)
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Property Value Source

Molecular Formula C22H23CIO11 [31141[5]

Molecular Weight 498.9 g/mol [3B1141[5]
Dark red/purple crystalline

Appearance _ [4]
solid/powder

Purity Typically >95% (HPLC) [4]

- Highly water-soluble. Soluble
Solubility [4]

in DMSO.

Storage Temperature

Short term (days to weeks): O -
4 °C. Long term (months to
years): -20 °C.

[6]

Stability

Keep in darkness. Easily
degraded by hydrolysis and/or
hydrogenation at temperatures
>40°C.

[4]

Il. Personal Protective Equipment (PPE)

Standard laboratory PPE is required to minimize exposure and ensure personal safety during

the handling of Peonidin 3-Glucoside powder and solutions.
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Specifications and

PPE Category Item
Remarks
Standard laboratory grade.
Hand Protection Nitrile gloves Check for tears or holes before
use.
) Safety glasses with side Must be worn at all times in the
Eye Protection _
shields or safety goggles laboratory.
Body Protection Laboratory coat Should be fully buttoned.

A dust mask or respirator may
be considered if handling large

Respiratory Protection Not generally required quantities of powder outside of
a fume hood to minimize

inhalation.

i Must be worn in the laboratory
Foot Protection Closed-toe shoes )
at all times.

lll. Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural steps for the safe handling of Peonidin 3-Glucoside from

receipt to use.

[EEN

. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container in a cool, dry, and dark place, adhering to the temperature guidelines in
the table above.[4]

2. Preparation for Weighing:

Don the appropriate PPE (lab coat, safety glasses, and nitrile gloves).
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o Designate a clean and draft-free area for weighing, preferably within a chemical fume hood
or on a dedicated bench space.

e Use an analytical balance for accurate measurements.

» Place a clean weigh boat or weighing paper on the balance.
3. Weighing the Powder:

» Tare the balance with the weigh boat or paper.

o Carefully scoop the desired amount of Peonidin 3-Glucoside powder onto the weigh boat
using a clean spatula.

» Avoid creating dust. If dust is generated, a fume hood is recommended.

e Record the exact weight.

4. Preparing a Solution:

o Transfer the weighed powder into a suitable container (e.g., beaker, flask).
e Add the desired solvent (e.g., water, DMSO) to the container.

o Gently swirl or stir the mixture until the powder is fully dissolved.

o Label the container with the compound name, concentration, solvent, and date of
preparation.

IV. Spill and Emergency Plan

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
1. Small Spills (Powder):

o Alert others in the immediate area.

e Wearing your PPE, gently sweep the powder into a dustpan.
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Place the collected powder into a sealed container for disposal.

Wipe the spill area with a damp cloth or paper towel.

Place all cleanup materials into a sealed bag for disposal.

. Small Spills (Solution):

Alert others in the immediate area.

Contain the spill with absorbent materials (e.g., paper towels, spill pads).

Wipe up the spill, working from the outside in.

Place all used absorbent materials into a sealed bag for disposal.

Clean the spill area with soap and water.

. Large Spills:

Evacuate the immediate area.

Alert your laboratory supervisor and institutional safety officer.

Prevent others from entering the area.

Follow the instructions of the emergency response personnel.

. First Aid Measures:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.

If on skin: Wash with plenty of soap and water.

If inhaled: Move to fresh air.

If swallowed: Rinse mouth with water. Do not induce vomiting.
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o Seek medical attention if any irritation or symptoms persist.

V. Disposal Plan

As a non-hazardous substance, Peonidin 3-Glucoside can be disposed of through standard
laboratory waste streams.

e Solid Waste:

o Place unused Peonidin 3-Glucoside powder and any contaminated solids (e.g., weigh
boats, paper towels) into a clearly labeled, sealed container.

o Dispose of the container in the designated non-hazardous solid chemical waste stream
according to your institution's guidelines.

e Liquid Waste:

o Collect aqueous solutions of Peonidin 3-Glucoside in a designated non-hazardous
agueous waste container.

o Do not pour solutions down the drain unless specifically permitted by your institution's
environmental health and safety office.

o Empty Containers:
o Rinse empty containers thoroughly with a suitable solvent (e.g., water).
o Deface the label to prevent misuse.

o Dispose of the rinsed, de-labeled container in the regular laboratory glass or plastic
recycling, as appropriate.

VI. Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Peonidin 3-
Glucoside in a laboratory setting.
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Caption: Workflow for Safe Handling of Peonidin 3-Glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1679552?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6161622.htm
https://pubchem.ncbi.nlm.nih.gov/compound/443654
https://pubchem.ncbi.nlm.nih.gov/compound/443654
https://pubchem.ncbi.nlm.nih.gov/compound/14311152
https://pubchem.ncbi.nlm.nih.gov/compound/14311152
https://biolink.no/peonidin-3-glucoside/
https://en.wikipedia.org/wiki/Peonidin-3-O-glucoside
https://www.medkoo.com/products/35625
https://www.benchchem.com/product/b1679552#personal-protective-equipment-for-handling-peonidin-3-glucoside
https://www.benchchem.com/product/b1679552#personal-protective-equipment-for-handling-peonidin-3-glucoside
https://www.benchchem.com/product/b1679552#personal-protective-equipment-for-handling-peonidin-3-glucoside
https://www.benchchem.com/product/b1679552#personal-protective-equipment-for-handling-peonidin-3-glucoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1679552?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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